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Compound of Interest

Compound Name: Hydroxylamine phosphate

Cat. No.: B106218

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of hydroxylamine phosphate (CAS
20845-01-6), a versatile chemical compound with significant applications in industrial synthesis
and as a reagent in pharmaceutical research. This document details its chemical and physical
properties, experimental protocols for its synthesis and analysis, and its role in key chemical
processes.

Core Properties of Hydroxylamine Phosphate

Hydroxylamine phosphate, also known as hydroxylammonium phosphate, is a salt of
hydroxylamine and phosphoric acid. It is a white crystalline solid that serves as a stable and
safer alternative to free hydroxylamine, which can be unstable.[1][2]

Physicochemical Data

A summary of the key physicochemical properties of hydroxylamine phosphate is presented
in the table below. This data is essential for its handling, storage, and application in
experimental settings.
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Property Value Source
CAS Number 20845-01-6 [3]
Molecular Formula (NH20H)3-H3POa4 [4]
Molecular Weight 197.08 g/mol [4]
Appearance White crystalline solid/powder [5]
Melting Point 169-171 °C [3][6]
Boiling Point Decomposes N/A
Density Data not available

Solubility Soluble in water. [5]

pKa (of Hydroxylamine)

5.97 (for the

hydroxylammonium ion,

[7]

NHsOH+)

Stable under recommended
Stabilt storage conditions.
ability _ _
Incompatible with strong bases

and oxidizing agents.[3][6]

Industrial Significance: The HPO Process for
Caprolactam Production

Hydroxylamine phosphate is a critical intermediate in the large-scale industrial synthesis of -
caprolactam, the monomer for Nylon-6.[8][9] The Hydroxylamine Phosphate Oxime (HPO)
process, developed by Dutch State Mines (DSM), is a widely used method that avoids the
production of ammonium sulfate as a byproduct, making it a more environmentally friendly
alternative to other synthetic routes.[1][8]

The HPO process involves the reaction of cyclohexanone with hydroxylamine phosphate to
form cyclohexanone oxime, which is then subjected to a Beckmann rearrangement to yield
caprolactam.[1][9]
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Below is a diagram illustrating the major steps in the industrial production of caprolactam via
the HPO process.

Click to download full resolution via product page

Figure 1: Simplified workflow of the Hydroxylamine Phosphate Oxime (HPO) process for &-
caprolactam production.

Role in Drug Development and Organic Synthesis

Hydroxylamine phosphate serves as a key reagent in organic synthesis, particularly in the
formation of oximes from aldehydes and ketones.[10] This reactivity is leveraged in the
development of pharmaceutical compounds.

A notable application is in the synthesis of inhibitors for enzymes in pathogenic bacteria. For
instance, hydroxylamine derivatives are used to create inhibitors of 1-deoxy-D-xylulose-5-
phosphate synthase (DXP synthase), an essential enzyme in the isoprenoid biosynthesis
pathway of many bacteria. This pathway is a target for the development of novel antimicrobial

agents.
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The diagram below illustrates the general principle of using a hydroxylamine-derived
compound to inhibit DXP synthase.

Normal Enzyme Reaction Inhibition Mechanism
D-glyceraldehyde Hydroxylamine :
Pyruvate 3-phosphate Phosphate Aromatic Aldehyde

Eynthesis

Hydroxybenzaldoxime
Inhibitor

DXP Synthase

1-Deoxy-D-xylulose
5-phosphate (DXP)
(Essential for bacteria)

Inhibited
DXP Synthase

Click to download full resolution via product page

Figure 2: Logical relationship showing the synthesis of a DXP synthase inhibitor using a
hydroxylamine derivative.

Furthermore, hydroxylamine phosphate's nucleophilic character, particularly the oxygen
atom, is crucial in its reactions with phosphate esters.[10][11] These reactions can proceed
through various mechanisms and are of interest for understanding phosphorylation and
dephosphorylation processes, which are fundamental in many biological signaling pathways.

Experimental Protocols
Laboratory Synthesis of Hydroxylamine Phosphate

This protocol is adapted from a standard laboratory preparation method.[12]

Materials:
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Hydroxylammonium chloride (21 g)

85% Phosphoric acid (12 g)

Sodium hydroxide (12 g)

Deionized water

e Ice

Procedure:

Dissolve 21 g of hydroxylammonium chloride in 20 mL of water at 40 °C with constant
stirring.

e Add 12 g of 85% phosphoric acid to the solution in one portion.
e Prepare an ice-cold solution of 12 g of sodium hydroxide in 40 mL of water.

» Rapidly add the cold sodium hydroxide solution dropwise to the hydroxylammonium
phosphate solution while maintaining vigorous stirring. The temperature should not exceed
70 °C to avoid decomposition; cool the reaction mixture in an ice bath if necessary.

o After the complete addition of the sodium hydroxide solution, cool the resulting crystalline
slurry to 15 °C.

« Filter the crystals under suction and wash them three times with 10 mL portions of ice-cold
water.

o Dry the obtained hydroxylamine phosphate product in a vacuum desiccator. The expected
yield is 16-18 g.

Quantitative Analysis: Titrimetric Determination of
Hydroxylamine Content

The hydroxylamine content in a sample of hydroxylamine phosphate can be determined by
redox titration. This is a generalized procedure based on established methods for
hydroxylamine determination.[13]
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Principle: Hydroxylamine is oxidized by an excess of a standard oxidizing agent, such as a

ferric salt (Fe3*). The resulting ferrous ions (Fe2*) are then titrated with a standard solution of

potassium permanganate (KMnOa).

Reagents:

A known weight of hydroxylamine phosphate sample
Standardized ~0.1 N potassium permanganate (KMnOa4) solution
Ferric ammonium sulfate solution

Dilute sulfuric acid

Procedure:

Accurately weigh a sample of hydroxylamine phosphate and dissolve it in a known volume
of deionized water.

Take an aliquot of the sample solution and add an excess of the ferric ammonium sulfate
solution and dilute sulfuric acid.

Boil the mixture to ensure the complete oxidation of hydroxylamine to nitrous oxide (N20)
and the corresponding reduction of Fe3* to Fe2*. The reaction is: 2NH20H + 2Fe2(S0a4)3 -
N20 + 4FeS0Oa4 + 2H2S04 + H20.[13]

Cool the solution to room temperature.

Titrate the resulting ferrous sulfate with the standardized potassium permanganate solution
until a faint, persistent pink color is observed, indicating the endpoint.

Calculate the amount of hydroxylamine in the original sample based on the stoichiometry of
the reactions and the volume of permanganate solution used.

Safety and Handling

Hydroxylamine phosphate is a hazardous substance and should be handled with appropriate

safety precautions in a well-ventilated area. It is harmful if swallowed or in contact with skin,
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causes skin and serious eye irritation, may cause an allergic skin reaction, and is suspected of
causing cancer.[4] It is also very toxic to aquatic life.[4] Personal protective equipment,
including gloves, safety goggles, and a lab coat, should be worn when handling this chemical.
For detailed safety information, consult the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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